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An In-depth Technical Guide to Diethyl Formamidomalonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl formamidomalonate (DEF) is a versatile organic compound with the chemical formula
CsH13NOs.[1][2] As a derivative of malonic acid, it serves as a crucial intermediate in a variety
of synthetic organic chemistry applications.[1] Its unique structure, featuring two
ethoxycarbonyl groups and a formamido group attached to a central carbon, makes it
particularly valuable in the synthesis of complex molecules such as amino acids,
pharmaceuticals, and heterocyclic compounds.[1] This document provides a comprehensive
overview of the physical and chemical properties of Diethyl formamidomalonate, detailed
experimental protocols for its synthesis and key reactions, and an analysis of its reactivity and
stability.

Physical and Chemical Characteristics

Diethyl formamidomalonate is a white crystalline solid at room temperature.[1][2][3] It is
known for its moderate solubility in organic solvents such as ethanol and dichloromethane.[1]
The compound is sensitive to moisture and light and is prone to transesterification when
exposed to boiling formic acid.[1][2] For long-term storage and to prevent decomposition, it is
recommended to keep it in a cool environment, typically between 2-8°C.[1][2][4][5]
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hvsical and Chemical :

Property Value Source(s)

Molecular Formula CsH13NOs [11[2]

Molecular Weight 203.19 g/mol [11[3]
White adhering crystalline

Appearance ) [21[3][6]
powder/solid

Melting Point 50-55 °C 2131415171811

Boiling Point 173-176 °C at 11 mmHg; CIEATEIIEIC]

oiling Poin
J 316.8 °C at 760 mmHg
Density 1.167 g/cm3 [2][3]
Flash Point >110 °C (>230 °F) [31[4]1[5]1[8]
- Moderately soluble in ethanol

Solubility ) [1]
and dichloromethane

Storage Temperature 2-8°C [2][41[5]

Sensitivity Moisture and Light Sensitive [21[41[5]

Compound Identifiers

Identifier Value Source(s)

CAS Number 6326-44-9 [2][3]

EINECS Number 228-692-1 [2][3]
PFLHGSJLYNJIOF-

InChl Key [1]
UHFFFAOYSA-N

PubChem CID 80617 [10]

Experimental Protocols

The synthesis and reactions of Diethyl formamidomalonate are well-established in organic

chemistry. Below are detailed protocols for its preparation and common transformations.
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Synthesis of Diethyl Formamidomalonate

There are two primary methods for synthesizing Diethyl formamidomalonate.

Method 1: Reductive Acylation of Diethyl Oximinomalonate

This high-yield method involves the reduction of diethyl oximinomalonate followed by acylation.
o Reactants: Diethyl oximinomalonate, zinc, formic acid.[1]

e Procedure:

o Diethyl oximinomalonate is prepared by reacting diethyl malonate with sodium nitrite in
acetic acid.[1]

o The resulting diethyl oximinomalonate is then subjected to reductive acylation using zinc
and formic acid.[1]

» Reaction Time: Typically 4 to 6 hours.[1]
 Purification: The final product is purified through recrystallization from ethanol.[1]
e Yield: This method can achieve yields of up to 81-87%.[1]

e Monitoring: Progress and purity can be monitored using Thin Layer Chromatography (TLC)
or High-Performance Liquid Chromatography (HPLC) to check for unreacted starting
material or byproducts.[1]

Method 2: Reaction of Diethyl Malonate with Formamide
This method involves the direct reaction between diethyl malonate and formamide.
e Reactants: Diethyl malonate, formamide.[1]

o Catalyst: An acidic catalyst, such as sulfuric acid or hydrochloric acid, can be used to
facilitate the reaction.[1]

e Solvent: A polar solvent like ethanol is typically used.[1]
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o Temperature: The reaction is conducted with moderate heating, generally in the range of 60-
100 °C.[1]

e Mechanism: The reaction proceeds via a nucleophilic attack of the amide nitrogen on the
malonate ester, which is followed by a rearrangement to form the formamido derivative.[1]

e Outcome: This method produces Diethyl formamidomalonate with good purity and yield.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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